Cas no 1007462-48-7 (2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol)

2-(Trimethyl-1H-pyrazol-4-yl)ethan-1-ol is a pyrazole-derived alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a trimethyl-substituted pyrazole core linked to a hydroxyethyl group, offering versatility as a building block for further functionalization. The compound’s stability and moderate polarity make it suitable for use in organic synthesis, particularly in the development of heterocyclic compounds. Its pyrazole moiety is known for contributing to biological activity, which may be leveraged in drug discovery or crop protection agents. The hydroxyethyl side chain enhances solubility and provides a handle for derivatization, facilitating the creation of more complex molecular architectures.
2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol structure
1007462-48-7 structure
Product Name:2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:1007462-48-7
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD08060042
CID:892973
PubChem ID:23005918
Update Time:2025-05-28

2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethanol
    • 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)-ethanol
    • 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanol(SALTDATA: FREE)
    • 2-(1,3,5-trimethylpyrazol-4-yl)ethanol
    • 2,6-DI-ISO-PROPYLPHENOL-D18
    • AKOS PAO-0693
    • CHEMBRDG-BB 4016593
    • 2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol
    • 1H-Pyrazole-4-ethanol, 1,3,5-trimethyl-
    • 2-(1,3,5-Trimethyl-4-pyrazolyl)ethanol
    • SCHEMBL1780791
    • AKOS000301852
    • F8881-3534
    • D94438
    • 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)ethan-1-ol
    • 1H-Pyrazole-4-ethanol, 1,3,5-trimethyl-
    • MFCD08060042
    • Z1198175704
    • Q27462064
    • DTXSID60629690
    • 2-(1,3,5-trimethyl-1h-pyrazol-4-yl) ethanol
    • CS-0152732
    • 1007462-48-7
    • EN300-113901
    • SY065035
    • 1,3,5-Trimethyl-1H-pyrazole-4-ethanol
    • AS-11294
    • KP6
    • DB-421126
    • MDL： MFCD08060042
    • Inchi： 1S/C8H14N2O/c1-6-8(4-5-11)7(2)10(3)9-6/h11H,4-5H2,1-3H3
    • InChI Key： QESMYIFDOLAREQ-UHFFFAOYSA-N
    • SMILES： OCCC1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 154.11100
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 0.57170

2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Security Information

2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(trimethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

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